Cas no 2770525-05-6 ((9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate
• CAS No: 2770525-05-6
• MF: C₂₇H₂₅NO₃
• MW: 411.492307424545
• CID: 6298329
• PubChem ID: 165994386
• Update Time: 2025-06-16

(9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate
• EN300-37396782
• 2770525-05-6

• Inchi： 1S/C27H25NO3/c29-26(19-9-2-1-3-10-19)20-11-8-16-28(17-20)27(30)31-18-25-23-14-6-4-12-21(23)22-13-5-7-15-24(22)25/h1-7,9-10,12-15,20,25H,8,11,16-18H2
• InChI Key： QWJBRJOVXGUSGA-UHFFFAOYSA-N
• SMILES： O(C(N1CCCC(C(C2C=CC=CC=2)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 411.18344366g/mol
• Monoisotopic Mass: 411.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 46.6Ų

Additional information on (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate (CAS No. 2770525-05-6)

(9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate, CAS No. 2770525-05-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. Its unique chemical properties and potential biological activities make it a subject of intense interest among researchers seeking novel therapeutic agents.

The molecular framework of (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate consists of a fluorene moiety linked to a piperidine ring, both of which are well-documented scaffolds in medicinal chemistry. The fluorene group, known for its rigidity and hydrophobicity, contributes to the compound's stability and solubility characteristics, while the piperidine ring introduces a basic nitrogen atom that can engage in hydrogen bonding and other critical interactions with biological targets. The presence of a benzoyl group at the third position of the piperidine ring further enhances its pharmacophoric potential, enabling diverse interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate and various biological targets. These studies have highlighted the compound's ability to bind effectively to enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational analyses suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to be aberrantly activated in various diseases, including cancer.

In the realm of drug discovery, the synthesis and optimization of derivatives of (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate have been extensively studied. Researchers have employed various synthetic strategies to modify different parts of the molecule, aiming to enhance its potency, selectivity, and pharmacokinetic properties. The benzoyl group, in particular, has been identified as a key pharmacophore that can be modified to fine-tune the compound's biological activity. By introducing subtle changes in this region, scientists have been able to generate analogs with improved binding affinities and reduced toxicity.

The potential therapeutic applications of (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate are vast and varied. Given its structural features and reported biological activities, this compound holds promise as a lead molecule for the development of drugs targeting neurological disorders, inflammatory diseases, and even certain types of cancer. Current research is focused on elucidating its mechanism of action and exploring its efficacy in preclinical models. These studies are crucial for validating its therapeutic potential and guiding future clinical development efforts.

The synthesis of (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex carbon-carbon bonds present in this molecule.

The pharmacological profile of (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate has been preliminarily assessed through in vitro assays. These studies have revealed interesting interactions with various biological targets, suggesting multiple potential therapeutic avenues. For example, experiments conducted on cell cultures have demonstrated that this compound can modulate signaling pathways associated with inflammation and cell proliferation. Such findings underscore its potential as a multifunctional therapeutic agent capable of addressing multiple disease mechanisms simultaneously.

The future direction of research on (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate is likely to focus on expanding its chemical diversity through structural modifications and exploring new synthetic routes. Additionally, preclinical studies will be essential to evaluate its safety profile and pharmacokinetic properties before moving into human trials. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable therapeutic options for patients worldwide.

In conclusion, (9H-fluoren-9-yl)methyl 3-benzoylpiperidine-1-carboxylate, CAS No. 2770525-05-6, is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive candidate for drug development targeting various diseases. As research continues to uncover new insights into its biological activities and synthetic possibilities, this compound is poised to play an important role in the advancement of modern medicine.